Cas no 133805-35-3 (N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide)

N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide structure
133805-35-3 structure
Product Name:N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide
CAS No:133805-35-3
MF:C23H44N6O3
MW:452.633865356445
CID:1234216
PubChem ID:179257
Update Time:2025-04-20

N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(20-amino-4,8,12,17-tetraazaicos-1-yl)-2,5-dihydroxybenzamide
    • N-[3-[3-[3-[4-(3-aminopropylamino)butylamino]propylamino]propylamino]propyl]-2,5-dihydroxybenzamide
    • alpha-Agatoxin AG 452a
    • Benzamide, N-(20-amino-4,8,12,17-tetraazaeicos-1-yl)-2,5-dihydroxy-
    • DTXSID90158382
    • 133805-35-3
    • Inchi: 1S/C23H44N6O3/c24-9-3-12-25-10-1-2-11-26-13-4-14-27-15-5-16-28-17-6-18-29-23(32)21-19-20(30)7-8-22(21)31/h7-8,19,25-28,30-31H,1-6,9-18,24H2,(H,29,32)
    • InChI Key: JLMPLFOTMMZOJF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=CC=1O)O)NCCCNCCCNCCCNCCCCNCCCN

Computed Properties

  • Exact Mass: 452.34782
  • Monoisotopic Mass: 452.34748929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 21
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 143.7
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